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Compound of Interest

Compound Name: Sodium lauryl ether sulfate

Cat. No.: B010118 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the role of ethoxylation in defining the

physicochemical and performance characteristics of Sodium Lauryl Ether Sulfate (SLES), a

ubiquitous anionic surfactant. By exploring the relationship between the degree of ethoxylation

and key surfactant properties, this document aims to equip researchers and formulation

scientists with the core knowledge required for product development and optimization.

Introduction to SLES and Ethoxylation
Sodium Lauryl Ether Sulfate (SLES) is an anionic surfactant widely used in personal care,

household cleaning, and industrial applications for its excellent detergency, emulsifying, and

foaming properties.[1][2] It is synthesized from Sodium Lauryl Sulfate (SLS) through a process

called ethoxylation, where ethylene oxide (EO) is added to the parent molecule.[3] The general

chemical structure is CH₃(CH₂)₁₀CH₂(OCH₂CH₂)nOSO₃Na, where 'n' represents the average

number of ethylene oxide units.[2][4]

The primary motivation for ethoxylation is to increase the mildness of the surfactant. The

addition of hydrophilic ethylene oxide groups increases the molecule's size and water solubility,

which in turn reduces its ability to penetrate and disrupt the skin's lipid barrier, making SLES

significantly less irritating than its non-ethoxylated counterpart, SLS.[1] The degree of

ethoxylation, or the value of 'n', can be controlled during synthesis to fine-tune the surfactant's

performance characteristics, including foaming, viscosity, and cleaning efficacy.[2]
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SLES Synthesis and Mechanism of Action
The industrial production of SLES is a multi-step process that begins with a fatty alcohol,

typically derived from natural sources like coconut or palm kernel oil.[3]
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Figure 1: SLES Manufacturing Process Workflow.

As a surfactant, SLES functions by reducing the surface tension of water. Its amphiphilic

structure consists of a hydrophobic (water-repelling) tail that adsorbs to oils and dirt, and a

hydrophilic (water-attracting) head that remains in the water. Above a specific concentration,

known as the Critical Micelle Concentration (CMC), SLES molecules self-assemble into

spherical structures called micelles, which encapsulate oily soils, lifting them from a surface to

be washed away.[2][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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